Cas no 81155-58-0 (Phenol,[[[[3-(aminomethyl)phenyl]methyl]amino]methyl]- (9CI))

• Product Name: Phenol,[[[[3-(aminomethyl)phenyl]methyl]amino]methyl]- (9CI)
• CAS No: 81155-58-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 732545
• PubChem ID: 3018991
• Update Time: 2025-04-19

Phenol,[[[[3-(aminomethyl)phenyl]methyl]amino]methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,[[[[3-(aminomethyl)phenyl]methyl]amino]methyl]- (9CI)
• [[[[3-(aminomethyl)phenyl]methyl]amino]methyl]phenol
• 2-[[[3-(aminomethyl)phenyl]methylamino]methyl]phenol
• 81155-58-0
• ((((3-(Aminomethyl)phenyl)methyl)amino)methyl)phenol
• EINECS 279-697-0
• DTXSID501001812
• NS00060552
• SCHEMBL13144447
• 2-[({[3-(AMINOMETHYL)PHENYL]METHYL}AMINO)METHYL]PHENOL

• Inchi： 1S/C15H18N2O/c16-9-12-4-3-5-13(8-12)10-17-11-14-6-1-2-7-15(14)18/h1-8,17-18H,9-11,16H2
• InChI Key： JCYUGANPTPZBBO-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNCC1C=CC=C(CN)C=1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.3Ų